3-[(4-chlorophenyl)sulfonyl]-N-(4-methylbenzyl)thieno[2,3-e][1,2,3]triazolo[1,5-a]pyrimidin-5-amine

• IUPAC Name: 10-(4-chlorophenyl)sulfonyl-N-[(4-methylphenyl)methyl]-5-thia-1,8,11,12-tetrazatricyclo[7.3.0.02,6]dodeca-2(6),3,7,9,11-pentaen-7-amine
• InChI: InChI=1S/C21H16ClN5O2S2/c1-13-2-4-14(5-3-13)12-23-19-18-17(10-11-30-18)27-20(24-19)21(25-26-27)31(28,29)16-8-6-15(22)7-9-16/h2-11H,12H2,1H3,(H,23,24)
• InChI Key: XTBZMAKEXGDNPC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CNC2=NC3=C(N=NN3C4=C2SC=C4)S(=O)(=O)C5=CC=C(C=C5)Cl
• Molecular Formula: C21H16ClN5O2S2
• Molecular Weight: 470.0 g/mol

Description

The compound “3-[(4-chlorophenyl)sulfonyl]-N-(4-methylbenzyl)thieno[2,3-e][1,2,3]triazolo[1,5-a]pyrimidin-5-amine” is a cell-permeable triazolothienopyrimidine compound. It acts as a reversible urea transporter B (UT-B)-selective inhibitor. It targets a UT-B intracellular site in a urea-competitive manner. It exhibits little effect toward UT-A1, UT-A3, AQP1, CFTR, or TMEM16A channel activities and shows no cytotoxicity in MDCK cultures.

Synthesis Analysis

The synthesis of this compound involves several steps. Starting from 4-chlorobenzoic acid, the process involves esterification with methanol, subsequent hydrazination, salt formation, and cyclization. This affords an intermediate compound, which is then converted into a sulfonyl chloride. The final step involves a nucleophilic attack of the amines to give the title sulfonamides.

Chemical Reactions Analysis

The compound is involved in chemical reactions during its synthesis process. The final step of the synthesis involves a nucleophilic attack of the amines.

Physical And Chemical Properties Analysis

The compound is a white powder. It is soluble in DMSO at a concentration of 100 mg/mL. The compound should be stored at a temperature between 2-8°C.

Mechanism of Action

The compound acts as a reversible urea transporter B (UT-B)-selective inhibitor. It targets a UT-B intracellular site in a urea-competitive manner.